2-[4-(dibutylsulfamoyl)benzamido]-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-(dibutylsulfamoyl)benzoyl]amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C24H33N3O4S2/c1-4-6-15-27(16-7-5-2)33(30,31)18-13-11-17(12-14-18)22(28)26-24-21(23(29)25-3)19-9-8-10-20(19)32-24/h11-14H,4-10,15-16H2,1-3H3,(H,25,29)(H,26,28)
• InChI Key: OOUVKPQCMUMCQJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)NC
• Molecular Formula: C24H33N3O4S2
• Molecular Weight: 491.7 g/mol

Description

The compound “2-[4-(dibutylsulfamoyl)benzamido]-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide” is a complex organic molecule that contains several functional groups, including a carboxamide, a sulfamoyl group, and a thiophene ring. Thiophene is a five-membered heterocyclic compound with one sulfur atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the thiophene ring. The exact structure would depend on the specific locations of these groups on the ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the functional groups. For example, the carboxamide and sulfamoyl groups may participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfur atom in the thiophene ring could potentially increase the compound’s polarity and affect its solubility.

Scientific Research Applications

Anticancer Properties

• . The compound you mentioned may exhibit cytotoxic effects against cancer cells, making it a candidate for further investigation in cancer therapy.

Anti-Inflammatory Activity

• . This compound could potentially modulate inflammatory pathways, contributing to the development of novel anti-inflammatory drugs.

Antimicrobial Effects

• . The compound might inhibit bacterial growth or fungal proliferation, making it relevant for infectious disease research.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some thiophene derivatives have been found to have biological activity, such as anti-inflammatory, anti-psychotic, and anti-cancer properties.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.